Cas no 1027211-28-4 (N1-(2-chloro-4-pyrimidinyl)-N1-methyl-1,4-benzenediamine)

• Product Name: N1-(2-chloro-4-pyrimidinyl)-N1-methyl-1,4-benzenediamine
• CAS No: 1027211-28-4
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 2117015
• Update Time: 2023-11-19

N1-(2-chloro-4-pyrimidinyl)-N1-methyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-chloro-4-pyrimidinyl)-N1-methyl-1,4-Benzenediamine
• n-(2-chloro-4-pyrimidinyl)-n-methyl-1,4-benzenediamine
• CID 87719314
• 1,4-Benzenediamine, N1-(2-chloro-4-pyrimidinyl)-N1-methyl-
• N1-(2-chloro-4-pyrimidinyl)-N1-methyl-1,4-benzenediamine

• Inchi： 1S/C11H11ClN4/c1-16(9-4-2-8(13)3-5-9)10-6-7-14-11(12)15-10/h2-7H,13H2,1H3
• InChI Key： URFOJUCGRPIPQT-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 474.4±25.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)